Benzofuran-2-yl(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)methanone
Description
Benzofuran-2-yl(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)methanone, also known as BOC-4-chlorobenzyl, is a chemical compound that has gained significant attention in scientific research due to its pharmacological properties.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Benzofuran derivatives are pivotal in the synthesis of novel heterocyclic compounds, which are fundamental to medicinal chemistry due to their biological activities . The catalyst-free synthesis of such compounds involves reactions that yield significant products used for further pharmacological studies.
Crystal Structure Elucidation
The structural determination of benzofuran compounds through single-crystal diffraction is crucial for understanding their chemical properties . This elucidation aids in the design of compounds with specific characteristics and behaviors, which is essential for developing new materials and drugs.
Anti-Tumor Activity
Benzofuran derivatives exhibit strong anti-tumor properties. Research has shown that certain benzofuran compounds can inhibit the growth of various cancer cell lines, making them promising candidates for cancer therapy .
Antibacterial Applications
The antibacterial properties of benzofuran derivatives make them valuable in the development of new antibiotics. Their ability to combat bacterial infections is critical in an era where antibiotic resistance is a growing concern .
Anti-Oxidative Effects
These compounds have been found to possess anti-oxidative activities, which are beneficial in protecting cells from oxidative stress. This property is particularly relevant in the prevention of diseases associated with oxidative damage .
Anti-Viral Potentials
Benzofuran derivatives have shown potential as anti-viral agents. For instance, some compounds have demonstrated activity against the hepatitis C virus, suggesting their use in treating viral infections .
Pharmacological Research
In pharmacological research, benzofuran derivatives are used to study receptor tyrosine kinase (TK) signaling pathways, which are overactive in many cancers. Inhibiting these receptors is a potential treatment strategy .
Anti-Inflammatory and Analgesic Activities
Some benzofuran derivatives have been identified to exhibit anti-inflammatory and analgesic activities, which could lead to the development of new pain management medications .
properties
IUPAC Name |
1-benzofuran-2-yl-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClNO3/c23-19-7-5-16(6-8-19)14-26-15-17-9-11-24(12-10-17)22(25)21-13-18-3-1-2-4-20(18)27-21/h1-8,13,17H,9-12,14-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCCZABCITSVHNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)Cl)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzofuran-2-yl(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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